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Introduction

Fatty Acid Synthase (FASN) is a key enzyme in the de novo synthesis of fatty acids. In many
cancers, FASN is overexpressed and has been linked to tumor growth, survival, and resistance
to therapy. UCMO05 (also known as G28UCM) is a potent inhibitor of FASN that has
demonstrated anti-cancer activity, particularly in HER2+ breast cancer models.[1] Western blot
analysis is a critical technique to elucidate the mechanism of action of FASN inhibitors like
UCMO5 by quantifying the expression and phosphorylation status of FASN and downstream
signaling proteins. These application notes provide a detailed protocol for performing western
blot analysis to assess the effects of UCMO5 on key proteins in relevant signaling pathways.

Data Presentation

The following table summarizes representative quantitative data from western blot analysis of
HER2+ breast cancer cells treated with UCMO05. The data is presented as fold change in
protein expression or phosphorylation relative to untreated control cells, normalized to a
loading control (e.g., B-actin or GAPDH).

Note: The following data is illustrative of typical results obtained from western blot experiments
and is intended for guidance. Actual results may vary based on experimental conditions.
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Fold Change vs. Control

Target Protein Treatment Group

(Mean * SD)
FASN UCMO5 (20 pM) 0.95+0.12
p-HER2 (Tyr1248) UCMO5 (20 pM) 0.45 + 0.08
p-AKT (Ser473) UCMO5 (20 pM) 0.38+0.06
p-ERK1/2 (Thr202/Tyr204) UCMO5 (20 pM) 0.52+0.09
Cleaved PARP UCMO5 (20 pM) 3.5+0.45

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and the experimental workflow

for the western blot analysis.
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FASN Signaling Pathway Inhibition by UCM05
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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